Cas no 1262414-96-9 (2-Fluoro-1-isopropyl-4-methoxybenzene)

• Product Name: 2-Fluoro-1-isopropyl-4-methoxybenzene
• CAS No: 1262414-96-9
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD04116350
• CID: 1023761
• PubChem ID: 20605518
• Update Time: 2025-05-21

2-Fluoro-1-isopropyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-isopropyl-4-methoxybenzene
• 2-(2'-Fluoro-4'-methoxyphenyl)propane
• 2-fluoro-isopropyl-4-methoxybenzene
• AG-A-29145
• ANW-62036
• CTK7A0777
• MolPort-019-879-263
• SureCN8241491
• NMJIACNUHDGPOP-UHFFFAOYSA-N
• AKOS006345280
• DB-345980
• 2-fluoro-4-methoxy-1-propan-2-ylbenzene
• SCHEMBL8241491
• MFCD04116350
• 3-fluoro-4-isopropylanisole
• P10295
• 2-(2-FLUORO-4-METHOXYPHENYL)PROPANE
• PB12327
• 2-FLUORO-4-METHOXY-1-ISOPROPYLBENZENE
• AMY8602
• 2-FLUORO-4-METHOXY-1-(PROPAN-2-YL)BENZENE
• CS-0006990
• DA-17581
• 1262414-96-9
• DTXSID10609048
• Benzene, 2-fluoro-4-methoxy-1-(1-methylethyl)-

• MDL： MFCD04116350
• Inchi： 1S/C10H13FO/c1-7(2)9-5-4-8(12-3)6-10(9)11/h4-7H,1-3H3
• InChI Key： NMJIACNUHDGPOP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)C)OC

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 190 ºC
• Flash Point: 67 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-Fluoro-1-isopropyl-4-methoxybenzene

Recent Advances in the Application of 2-Fluoro-1-isopropyl-4-methoxybenzene (CAS: 1262414-96-9) in Chemical Biology and Pharmaceutical Research

2-Fluoro-1-isopropyl-4-methoxybenzene (CAS: 1262414-96-9) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom and an isopropyl group, has been explored for its potential in drug discovery, medicinal chemistry, and as a building block for more complex molecules. Recent studies have highlighted its role in the synthesis of novel bioactive compounds and its utility in probing biological systems.

One of the key areas of research involving 2-Fluoro-1-isopropyl-4-methoxybenzene is its use as an intermediate in the synthesis of pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of kinase inhibitors, where the fluorine atom played a critical role in enhancing binding affinity and metabolic stability. The study reported a series of derivatives that exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings underscore the compound's potential in targeted cancer therapies.

In addition to its applications in drug discovery, 2-Fluoro-1-isopropyl-4-methoxybenzene has been investigated for its utility in chemical biology. A recent publication in ACS Chemical Biology detailed its use as a probe for studying enzyme mechanisms. The fluorine atom's electronegativity and small size make it an excellent reporter for NMR-based studies, enabling researchers to gain insights into enzyme-substrate interactions and conformational changes. This approach has been particularly valuable in understanding the mechanisms of cytochrome P450 enzymes, which are involved in drug metabolism.

Another notable application of this compound is in the field of agrochemicals. A 2022 study in the Journal of Agricultural and Food Chemistry explored its derivatives as potential fungicides. The researchers synthesized a library of compounds and evaluated their efficacy against common plant pathogens. The results indicated that certain derivatives exhibited broad-spectrum antifungal activity, with minimal toxicity to non-target organisms. This suggests that 2-Fluoro-1-isopropyl-4-methoxybenzene could serve as a promising scaffold for the development of environmentally friendly agrochemicals.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2-Fluoro-1-isopropyl-4-methoxybenzene derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity. A 2023 paper in Organic Process Research & Development described a novel catalytic method that significantly reduces the number of steps required for synthesis, while maintaining high enantioselectivity. This development is expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, 2-Fluoro-1-isopropyl-4-methoxybenzene (CAS: 1262414-96-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and diverse applications make it a compound of significant interest for future studies. Ongoing research is likely to uncover additional uses and optimize its synthesis, further solidifying its role in the development of novel therapeutics and agrochemicals.